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Get Quote

Chemical Profiles at a Glance

The table below summarizes the basic chemical information and known toxicity for both compounds.

Feature Myristicin Isoelemicin

IUPAC Name 7-Allyl-5-methoxy-1,3-benzodioxole

[1]

1,2,3-Trimethoxy-5-[(E)-prop-1-enyl]benzene

[2]

Chemical
Structure

Molecular
Formula

C₁₁H₁₂O₃ [1] C₁₂H₁₆O₃ [2]

Natural
Sources

Nutmeg, parsley, carrots, dill, black
pepper [1] [3] [4]

Found in mace oil, cubeb oil, and other
plants in trace amounts [2]
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Feature Myristicin Isoelemicin

Summary of
Toxicity Data

See detailed tables below for
comprehensive data.

No specific in vitro or in vivo toxicity data was
found in the search results. [2]

Detailed Toxicity Profile of Myristicin

The toxicity of myristicin has been studied in various models, and the key data is summarized in the table

below.

Assay/Model Key Findings Experimental Details (Methodology Summary)

| Human Hepatoma Cells (HepG2) [5] | - Myristicin: Not genotoxic up to 600 μM.

1'-Hydroxymyristicin (metabolite): Genotoxic from 150 μM. | Protocol: 24-hour exposure.
Genotoxicity assessed via alkaline comet assay and micronucleus test. Cytotoxicity measured via

MTT and Neutral Red uptake assays. | | Human Neuroblastoma Cells (SK-N-SH) [1] [4] | - Induces
apoptosis; activates caspase-3; causes cytochrome c release. | Protocol: Cells treated with

myristicin (up to 1 mM). Apoptosis measured by Western blot for cytochrome c, caspase-3, and PARP
cleavage. Morphological changes observed. | | In Vivo Human Intoxication [1] [3] | - Psychoactive,

deliriant effects at ~6–7 mg/kg (from 10-15 g nutmeg).
Symptoms: hallucinations, tachycardia, dry mouth, anxiety. | Context: Data from case reports of

nutmeg overdose. Symptoms appear 3-8 hours post-ingestion and can last up to 72 hours. | |
Enzyme Inhibition [1] [3] [4] | - Weak Monoamine Oxidase (MAO) inhibitor.

Inhibits Cytochrome P450 enzymes (strongest on CYP1A2). | Protocol: Enzyme activity measured in
vitro with human enzymes. |

The primary metabolic pathways and proposed mechanisms for myristicin's toxicity, particularly its ability to

cause cellular apoptosis, are illustrated below.
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Myristicin Metabolism and Toxicity Pathways

Detailed Experimental Protocols

For researchers looking to replicate or design studies, here are more detailed methodologies for key assays

referenced above.

HepG2 Cell Cyto- and Genotoxicity Assay [5]
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Cell Culture: HepG2 cells are maintained in RPMI-1640 medium supplemented with 10% Fetal

Bovine Serum (FBS), L-glutamine, and penicillin-streptomycin at 37°C in a humidified
atmosphere with 5% CO₂.

Treatment: Confluent monolayers are exposed to myristicin or 1'-hydroxymyristicin (dissolved
in DMSO, final concentration ≤0.1%) at concentrations ranging from 50 to 600 μM for 24 hours.

Cytotoxicity Assessment:
MTT Assay: After treatment, MTT dye is added to cells. Metabolically active cells reduce

MTT to purple formazan crystals, which are dissolved in DMSO, and absorbance is
measured at 550 nm.

Neutral Red Assay: Cells are incubated with Neutral Red dye, which is incorporated into
the lysosomes of viable cells. After washing, the dye is extracted and quantified by

measuring absorbance at 550 nm.
Genotoxicity Assessment:

Comet Assay: Cells are embedded in agarose on a microscope slide, lysed, and
subjected to electrophoresis. DNA damage is quantified by the length of the "comet tail"

using fluorescence microscopy.
Micronucleus Test: Cells are examined for the presence of micronuclei, which are small,

extranuclear bodies formed from chromosomal fragments or whole chromosomes lagging
during cell division.

Apoptosis Assay in SK-N-SH Cells [1] [4]

Cell Treatment: Human neuroblastoma SK-N-SH cells are treated with myristicin (e.g., at 1
mM) for a specified duration.

Western Blot Analysis: Treated cells are lysed, and proteins are separated by gel
electrophoresis, transferred to a membrane, and probed with specific antibodies against

apoptotic markers:
Cytochrome c: Release from mitochondria into the cytosol is a key early apoptotic event.

Cleaved Caspase-3: The activated form of this enzyme is a central effector of apoptosis.
Cleaved PARP: A substrate of caspase-3; its cleavage is a hallmark of apoptosis.

Morphological Assessment: Cells are observed under a microscope for characteristic
apoptotic changes like cytoplasmic contraction, chromatin condensation, and nuclear

fragmentation.

How to Proceed with a Comparison

The lack of data for isoelemicin makes a complete comparison challenging. To build one, you could consider

the following approaches:
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Consult Specialized Databases: Use toxicology databases referenced in the search results, such

as the EPA's CompTox Chemicals Dashboard or ToxCast Data [6], which may contain unpublished
or high-throughput screening data for both compounds.

Extrapolate from Structural Analogs: In the absence of direct data, the toxicity of isoelemicin is
sometimes discussed in the context of its structural similarity to other compounds like elemicin and

myristicin [4]. However, this is hypothetical and requires experimental validation.
Conduct Original Research: The most reliable approach would be to perform parallel in vitro toxicity

assays (like those described for myristicin) on both compounds to generate comparable data.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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